N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide

• IUPAC Name: N-[(E)-[3-[(2-chlorophenyl)methoxy]phenyl]methylideneamino]-3,5-dihydroxybenzamide
• InChI: InChI=1S/C21H17ClN2O4/c22-20-7-2-1-5-15(20)13-28-19-6-3-4-14(8-19)12-23-24-21(27)16-9-17(25)11-18(26)10-16/h1-12,25-26H,13H2,(H,24,27)/b23-12+
• InChI Key: XOOWZNICZTUNQM-FSJBWODESA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC=CC(=C2)C=NNC(=O)C3=CC(=CC(=C3)O)O)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=CC=CC(=C2)/C=N/NC(=O)C3=CC(=CC(=C3)O)O)Cl
• Molecular Formula: C21H17ClN2O4
• Molecular Weight: 396.8 g/mol

Description

N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide, also known as CB-DHB, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of hydrazide derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide is not fully understood. However, studies have shown that it exerts its biological effects through the inhibition of various enzymes and signaling pathways. N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. It also inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS) in various cell types. N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has also been found to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in large quantities. It also exhibits low toxicity and has been found to be well-tolerated in animal studies. However, N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has some limitations, including its poor solubility in water and its limited bioavailability.

Future Directions

There are several potential future directions for the study of N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide. One area of interest is its potential use as a therapeutic agent for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide and to identify its molecular targets. The development of more efficient methods for the synthesis of N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide and its analogs may also be an area of future research. Finally, the potential use of N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide as a lead compound for the development of novel drugs with improved efficacy and safety profiles should be explored.

Scientific Research Applications

N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has been extensively studied for its potential applications in various scientific research areas. It has been found to exhibit significant anti-inflammatory, antioxidant, and anticancer properties. N'-{3-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.